Cas no 156492-30-7 (4,7-Dibromo-1,10-phenanthroline)

• Product Name: 4,7-Dibromo-1,10-phenanthroline
• CAS No: 156492-30-7
• MF: C₁₂H₆Br₂N₂
• MW: 337.997440814972
• MDL: MFCD25562940
• CID: 840843
• PubChem ID: 354333126
• Update Time: 2025-11-02

4,7-Dibromo-1,10-phenanthroline Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthroline, 4,7-dibromo-
• 4,7-Dibromo-1,10-phenanthroline Hydrate
• (3S-cis)-7a-Methyl-3-phenyltetrahydropyrrolo-[2,1-b]oxazol-5(6H)-one
• 4,7-dibromo-1,10-phenanthroline
• 1,10-Phenanthroline,4,7-dibromo
• 4,7-Dibrom-[1,10]phenanthrolin
• 4,7-dibromo-[1,10]phenanthroline
• 4,7-DibroMophenanthroline
• 1,10-Phenthroline, 4,7-dibroMo-
• AK167408
• SY106025
• AX8277770
• D4987
• 4,7-Dibromo-1,10-phenanthroline

• MDL： MFCD25562940
• Inchi： 1S/C12H6Br2N2/c13-9-3-5-15-11-7(9)1-2-8-10(14)4-6-16-12(8)11/h1-6H
• InChI Key： AKZAIDYHEKUXBU-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C=1C=CC1=C(C=CN=C21)Br

Computed Properties

• Exact Mass: 335.89000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 235
• XLogP3: 3.8
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.915±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 236°C(lit.)
• Solubility: Insuluble (4.1E-3 g/L) (25 ºC),
• PSA: 25.78000
• LogP: 4.30800

4,7-Dibromo-1,10-phenanthroline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4,7-Dibromo-1,10-phenanthroline

Recent Advances in the Application of 4,7-Dibromo-1,10-phenanthroline (CAS: 156492-30-7) in Chemical Biology and Pharmaceutical Research

4,7-Dibromo-1,10-phenanthroline (CAS: 156492-30-7) is a halogenated phenanthroline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block for the synthesis of various metal complexes, fluorescent probes, and bioactive molecules. Recent studies have explored its potential in areas such as anticancer drug development, DNA intercalation, and as a ligand in catalytic systems. The presence of bromine atoms at the 4 and 7 positions enhances its reactivity, making it a valuable intermediate in organic synthesis and medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4,7-Dibromo-1,10-phenanthroline as a precursor for developing novel platinum-based anticancer agents. The researchers synthesized a series of platinum(II) complexes incorporating this ligand, which exhibited enhanced cytotoxicity against cisplatin-resistant cancer cell lines. The study highlighted the compound's ability to modulate the electronic properties of metal centers, thereby improving their interaction with DNA and overcoming drug resistance mechanisms.

In the field of chemical biology, 4,7-Dibromo-1,10-phenanthroline has been employed as a key component in the design of fluorescent sensors for metal ion detection. A recent publication in Analytical Chemistry (2024) described a ratiometric probe utilizing this compound for selective copper(II) ion sensing in biological systems. The probe demonstrated excellent sensitivity and selectivity, with potential applications in studying copper homeostasis in neurodegenerative diseases.

From a synthetic chemistry perspective, researchers have developed new methodologies for functionalizing 4,7-Dibromo-1,10-phenanthroline. A 2024 Nature Communications paper reported a palladium-catalyzed cross-coupling approach that enables selective modification at either the 4- or 7-position, allowing for the creation of asymmetric derivatives with tailored properties. This advancement significantly expands the structural diversity accessible from this important scaffold.

The pharmaceutical potential of 4,7-Dibromo-1,10-phenanthroline derivatives continues to be explored, with recent computational studies predicting favorable drug-like properties for several analogs. Molecular docking simulations suggest that certain derivatives may interact with specific protein targets involved in inflammation and microbial infections, paving the way for future drug discovery efforts.

Ongoing research is investigating the photophysical properties of 4,7-Dibromo-1,10-phenanthroline-containing materials for applications in organic electronics and photodynamic therapy. Preliminary results indicate that these compounds exhibit interesting luminescent characteristics and may serve as photosensitizers in next-generation therapeutic approaches.

In conclusion, 4,7-Dibromo-1,10-phenanthroline (CAS: 156492-30-7) remains a compound of significant interest across multiple research domains. Its versatility as a synthetic intermediate, combined with emerging biological activities, positions it as a valuable tool for advancing both fundamental research and applied pharmaceutical development. Future studies will likely continue to uncover new applications and derivatives of this important chemical scaffold.